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Compound of Interest

Compound Name: NGA2 Glycan

CAS No.: 84808-02-6

Cat. No.: B1146305

Get Quote

Application Note: Precision Quantification of NGA2 (A2G0) Glycans by HILIC-HPLC

Executive Summary
This guide details the protocol for the isolation and quantification of NGA2 (Asialo, Agalacto,

Biantennary) glycans, also known as G0 or A2G0, using HILIC-HPLC. NGA2 is a Critical

Quality Attribute (CQA) in monoclonal antibody (mAb) therapeutics. While the fucosylated form

(NGA2F/G0F) typically constitutes the major glycoform in IgG1 mAbs, the non-fucosylated

NGA2 variant significantly impacts Antibody-Dependent Cellular Cytotoxicity (ADCC) and

serum clearance rates.

This protocol utilizes 2-Aminobenzamide (2-AB) labeling, the industry gold standard for robust,

reproducible glycan analysis, ensuring high-resolution separation of NGA2 from its fucosylated

counterpart (NGA2F) and high-mannose species (Man5).

Scientific Rationale & Mechanism
The Clinical Significance of NGA2

Structure: NGA2 consists of a core chitobiose unit and a trimannosyl core with two terminal

N-acetylglucosamine (GlcNAc) residues. It lacks galactose, sialic acid, and core fucose.
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Impact:

Clearance: Terminal GlcNAc residues can bind to mannose receptors, potentially

accelerating clearance compared to galactosylated forms.

ADCC Activity: The absence of core fucose (NGA2 vs. NGA2F) dramatically increases

affinity for the Fc

RIIIa receptor, enhancing ADCC. Therefore, distinguishing NGA2 (afucosylated) from
NGA2F (fucosylated) is a critical separation requirement.

HILIC Separation Mechanism
HILIC (Hydrophilic Interaction Liquid Chromatography) is widely regarded as the "orthogonal"

mode to Reversed-Phase (RP).

Stationary Phase: Polar (Amide-bonded silica).

Mobile Phase: High organic content (Acetonitrile) with an aqueous buffer (Ammonium

Formate).

Mechanism: Water from the mobile phase forms a stagnant, water-enriched layer on the

polar stationary phase.[1] Glycans partition between the bulk organic mobile phase and this

aqueous surface layer.

Retention Rule: Retention increases with hydrophilicity (size and charge).

Elution Order: NGA2 (Neutral, Small) elutes early, whereas sialylated (Charged) and larger

glycans elute later.

Click to download full resolution via product page

Materials & Reagents
Critical Reagents:

Enzyme: PNGase F (Recombinant, Amine-free).
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Labeling Dye: 2-Aminobenzamide (2-AB) + Sodium Cyanoborohydride (Reductant).

Column: Waters ACQUITY UPLC Glycan BEH Amide (1.7 µm, 2.1 x 150 mm) or Agilent

AdvanceBio Glycan Mapping (1.8 µm).

Mobile Phase A: 50 mM Ammonium Formate, pH 4.4 (LC-MS Grade).

Mobile Phase B: 100% Acetonitrile (LC-MS Grade).

Experimental Protocol
Step 1: Glycan Release (Deglycosylation)
Objective: Cleave N-glycans from the protein backbone using PNGase F.

Denature: Dilute 100 µg of mAb in 50 mM Ammonium Bicarbonate. Add RapiGest (or SDS)

to 0.1% final concentration. Heat at 90°C for 3 minutes.

Cool: Allow sample to cool to room temperature.

Digest: Add 1 µL PNGase F. Incubate at 50°C for 1 hour (rapid protocol) or 37°C overnight

(traditional).

Step 2: 2-AB Labeling (Reductive Amination)
Objective: Attach a fluorophore to the reducing end of the free glycan for detection.

Dry: Dry the released glycans completely in a vacuum centrifuge (SpeedVac).

Reagent Prep: Dissolve 2-AB (5 mg) and Sodium Cyanoborohydride (6 mg) in 100 µL of

DMSO:Glacial Acetic Acid (70:30 v/v).

Label: Add 5 µL of labeling reagent to the dried glycans.

Incubate: Heat at 65°C for 2-3 hours.

Mechanism:[2] The amine group of 2-AB reacts with the aldehyde of the glycan (Schiff

base formation), followed by reduction to a stable secondary amine.
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Step 3: Post-Labeling Cleanup (HILIC SPE)
Objective: Remove excess free dye which interferes with HPLC baseline.

Use a HILIC SPE cartridge (e.g., GlycoWorks or PhyNexus).

Prime: Water followed by 85% ACN.

Load: Dilute sample in 90% ACN and load onto cartridge.

Wash: Wash 3x with 90% ACN/1% Formic Acid (removes excess dye).

Elute: Elute glycans with 100 µL of 200 mM Ammonium Acetate in 5% ACN (High water

content elutes polar glycans).

Step 4: HILIC-HPLC Separation
Objective: Separate NGA2 from NGA2F, Man5, and other species.

Instrument Parameters:

System: UHPLC with Fluorescence Detector (FLD).

Temperature: 60°C (Critical for resolution).

Excitation/Emission: 360 nm / 425 nm.[3][4]

Injection Vol: 10 µL (in 75% ACN).

Gradient Table:
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Time (min)
Flow Rate
(mL/min)

% Mobile
Phase A
(50mM Amm.
[5] Formate)

% Mobile
Phase B
(Acetonitrile)

Phase
Description

0.0 0.4 25.0 75.0 Initial Conditions

35.0 0.4 45.0 55.0
Separation

Gradient

36.0 0.2 100.0 0.0
Wash (Remove

salts)

39.0 0.2 100.0 0.0 Hold Wash

40.0 0.4 25.0 75.0 Re-equilibration

45.0 0.4 25.0 75.0
Ready for Next

Inj.

Data Analysis & Workflow Visualization
Identification of NGA2
In a standard IgG HILIC profile, elution order is generally determined by size (Glucose Units -

GU).

NGA2 (G0): Elutes early (approx GU 5.4).

NGA2F (G0F): Elutes immediately after NGA2 (approx GU 5.8). The shift is caused by the

hydrophilicity of the fucose residue.

Man5: Often co-elutes or elutes near NGA2 depending on the specific column chemistry;

Amide columns usually resolve Man5 before NGA2.

Resolution Check: Calculate the Resolution (

) between NGA2 and NGA2F. An

is required for quantitative accuracy.
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Low NGA2 Signal
Incomplete labeling or

hydrolysis.

Ensure strictly anhydrous

conditions during labeling

(Step 2).

NGA2/NGA2F Co-elution
Gradient too steep or Temp too

low.

Decrease gradient slope (0.5%

B/min) or increase Temp to

60°C.

Broad Peaks Sample solvent mismatch.

Ensure sample is injected in at

least 70% Acetonitrile.

Aqueous injections ruin peak

shape in HILIC.

Unknown Peak near NGA2 Bisecting GlcNAc or Man5.

Use Exoglycosidase array

(Jack Bean Mannosidase) to

confirm peak identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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